Cas no 128442-57-9 (Acetamide, N-(1-methyl-3-phenylpropyl)-, (±)-)

Acetamide, N-(1-methyl-3-phenylpropyl)-, (±)- structure
128442-57-9 structure
Product Name:Acetamide, N-(1-methyl-3-phenylpropyl)-, (±)-
CAS No:128442-57-9
MF:C12H17NO
MW:191.269483327866
CID:3703418
PubChem ID:541808
Update Time:2025-04-22

Acetamide, N-(1-methyl-3-phenylpropyl)-, (±)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-(1-methyl-3-phenylpropyl)-, (±)-
    • Acetamide, N-(1-methyl-3-phenylpropyl)-
    • KQSKZCWLCIETEF-UHFFFAOYSA-N
    • 128442-57-9
    • SMR000459205
    • DTXSID501345539
    • CHEMBL1721087
    • AKOS003799156
    • Na(4aPhenylbutana2ayl)acetamide
    • MLS000859026
    • N-(1-Methyl-3-phenylpropyl)acetamide
    • N-acetyl-1-methyl-3-phenylpropylamine
    • HMS2776A18
    • Acetamide, N-4-phenyl-2-butyl-
    • N-(1-Methyl-3-phenylpropyl)acetamide #
    • SCHEMBL10338537
    • Inchi: 1S/C12H17NO/c1-10(13-11(2)14)8-9-12-6-4-3-5-7-12/h3-7,10H,8-9H2,1-2H3,(H,13,14)
    • InChI Key: KQSKZCWLCIETEF-UHFFFAOYSA-N
    • SMILES: C(NC(C)CCC1=CC=CC=C1)(=O)C

Computed Properties

  • Exact Mass: 191.131014166Da
  • Monoisotopic Mass: 191.131014166Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 29.1Ų
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